Cas no 1888809-12-8 (3-hydroxy-1-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• CAS No: 1888809-12-8
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 5806971
• PubChem ID: 115048580
• Update Time: 2025-06-30

3-hydroxy-1-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid
• 3-hydroxy-1-[4-(trifluoromethyl)phenyl]cyclobutane-1-carboxylic acid
• EN300-1947266
• 1888809-12-8

• Inchi： 1S/C12H11F3O3/c13-12(14,15)8-3-1-7(2-4-8)11(10(17)18)5-9(16)6-11/h1-4,9,16H,5-6H2,(H,17,18)
• InChI Key： JEBOJEORKFFPHV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1(C(=O)O)CC(C1)O)(F)F

Computed Properties

• Exact Mass: 260.06602869g/mol
• Monoisotopic Mass: 260.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-1-4-(trifluoromethyl)phenylcyclobutane-1-carboxylic acid

3-Hydroxy-1-(4-Trifluoromethyl)Phenylcyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1888809-12-8, known as 3-hydroxy-1-(4-trifluoromethyl)phenylcyclobutane-1-carboxylic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique combination of functional groups, including a hydroxyl group, a trifluoromethyl substituent, and a cyclobutane ring, which contribute to its distinctive chemical properties and potential applications.

The cyclobutane ring in this molecule is a key structural feature that imparts rigidity and strain, making it an interesting subject for studying ring-opening reactions and stereochemical outcomes. Recent studies have explored the reactivity of cyclobutane-containing compounds in various catalytic cycles, particularly in the context of drug design and polymer synthesis. The presence of the trifluoromethyl group further enhances the molecule's stability and lipophilicity, which are desirable traits in pharmaceutical agents.

The hydroxyl group attached to the cyclobutane ring plays a crucial role in determining the compound's solubility and reactivity. Researchers have investigated its potential as a precursor for synthesizing bioactive molecules, such as antibiotics and antiviral agents. Additionally, the carboxylic acid functionality allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties.

Recent advancements in synthetic chemistry have provided novel routes for the synthesis of 3-hydroxy-1-(4-trifluoromethyl)phenylcyclobutane-1-carboxylic acid. For instance, transition-metal-catalyzed cycloaddition reactions have been employed to construct the cyclobutane ring with high stereoselectivity. These methods not only improve the efficiency of synthesis but also pave the way for large-scale production of this compound for industrial applications.

In terms of biological activity, this compound has shown promising results in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways makes it a candidate for treating various diseases, including cancer and inflammatory disorders. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects to enhance its therapeutic potential.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's molecular interactions. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches are instrumental in guiding experimental efforts and accelerating drug discovery processes.

In conclusion, 3-hydroxy-1-(4-trifluoromethyl)phenylcyclobutane-1-carboxylic acid represents a multifaceted molecule with immense potential across diverse scientific disciplines. Its unique structure, coupled with recent breakthroughs in synthesis and biological studies, positions it as a valuable asset in both academic research and industrial applications.